7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one

• IUPAC Name: 7-chloro-2-[(3-methylphenoxy)methyl]-3,1-benzoxazin-4-one
• InChI: InChI=1S/C16H12ClNO3/c1-10-3-2-4-12(7-10)20-9-15-18-14-8-11(17)5-6-13(14)16(19)21-15/h2-8H,9H2,1H3
• InChI Key: GONFDYPDIPRKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NC3=C(C=CC(=C3)Cl)C(=O)O2
• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol

Description

7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one, also known as GW501516, is a synthetic drug that has gained popularity in the scientific research community due to its potential as a performance-enhancing drug. It was initially developed as a treatment for metabolic and cardiovascular diseases, but its ability to improve endurance and reduce body fat has attracted the attention of athletes and bodybuilders.

Mechanism of Action

7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway, which plays a key role in regulating energy metabolism. Activation of this pathway leads to an increase in fatty acid oxidation and glucose uptake, resulting in improved endurance and reduced body fat.
Biochemical and Physiological Effects:
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has been shown to improve endurance and reduce body fat in animal studies. It has also been found to improve insulin sensitivity and reduce inflammation in obese mice. In human studies, 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has been shown to increase HDL cholesterol levels and reduce triglyceride levels.

Advantages and Limitations for Lab Experiments

7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has several advantages for lab experiments, including its ability to improve endurance and reduce body fat in animal models. However, its potential as a performance-enhancing drug has raised ethical concerns, and its long-term safety and efficacy in humans have not been fully established.

Future Directions

There are several potential future directions for research on 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one, including its use as a treatment for metabolic and cardiovascular diseases, its potential as a performance-enhancing drug, and its effects on other physiological parameters such as muscle mass and bone density. Further studies are needed to fully understand the long-term safety and efficacy of 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one in humans.

Synthesis Methods

7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one is synthesized through a multi-step process involving the reaction of 2-chloroacetyl chloride with 3-methylphenol to form 2-(3-methylphenoxy)acetyl chloride. This intermediate is then reacted with 2-amino-4-chlorobenzoic acid to form the final product, 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one.

Scientific Research Applications

7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has been extensively studied for its potential as a treatment for metabolic and cardiovascular diseases, such as diabetes, obesity, and dyslipidemia. It has also been investigated for its ability to improve endurance and reduce body fat in athletes and bodybuilders.